Cas no 7094-27-1 (1,1,4-Trimethylcyclohexane)

1,1,4-Trimethylcyclohexane is a branched cycloalkane with the molecular formula C₉H₁₈. It is a colorless liquid with a low viscosity and high thermal stability, making it suitable for applications requiring inert hydrocarbon solvents. Its structure, featuring three methyl groups on a cyclohexane ring, contributes to its relatively low polarity and volatility compared to linear alkanes. This compound is often utilized in organic synthesis, specialty fuel formulations, and as a reference standard in chromatographic analysis. Its stability under moderate temperatures and resistance to oxidation enhance its utility in industrial and laboratory settings. Proper handling should account for standard hydrocarbon safety protocols.

1,1,4-Trimethylcyclohexane structure

Product Name:1,1,4-Trimethylcyclohexane

CAS No:7094-27-1

MF:C₉H₁₈

MW:126.239223003387

MDL:MFCD00058950

CID:581786

PubChem ID:87576659

Update Time:2025-06-14

1,1,4-Trimethylcyclohexane Chemical and Physical Properties

Names and Identifiers

- 1,1,4-Trimethylcyclohexane
- 1,1,4-Trimethylcyclohexane1000µg
- FT-0690770
- T0823
- MFCD00058950
- DTXSID50221167
- Cyclohexane, 1,1,4-trimethyl-
- T72861
- CS-0455110
- UIWORXHEVNIOJG-UHFFFAOYSA-N
- UIWORXHEVNIOJG-UHFFFAOYSA-
- InChI=1/C9H18/c1-8-4-6-9(2,3)7-5-8/h8H,4-7H2,1-3H3
- 7094-27-1
- DTXCID50143658
- MDL： MFCD00058950
- Inchi： 1S/C9H18/c1-8-4-6-9(2,3)7-5-8/h8H,4-7H2,1-3H3
- InChI Key： UIWORXHEVNIOJG-UHFFFAOYSA-N
- SMILES： C1(C)(C)CCC(C)CC1

Computed Properties

Exact Mass: 126.14100
Monoisotopic Mass: 126.140851
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 82.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.1
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: Not available
Density: 0,78 g/cm3
Melting Point: -77.27°C (estimate)
Boiling Point: 135°C(lit.)
Flash Point: 25.2 ºC
Refractive Index: 1.4240 to 1.4280
PSA: 0.00000
LogP: 3.22270
Solubility: Not available

1,1,4-Trimethylcyclohexane Security Information

Symbol:
Prompt：warning
Hazard Statement： H226
Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
Hazardous Material transportation number：1993
Hazard Category Code： 11
Safety Instruction： S9-S16-S33
Risk Phrases：R11
HazardClass：3
PackingGroup：III

1,1,4-Trimethylcyclohexane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	T0823-1ML	1,1,4-Trimethylcyclohexane	7094-27-1	>98.0%(GC)	1ml	¥440.00	2024-04-16
abcr	AB143313-1 ml	1,1,4-Trimethylcyclohexane, 98%; .	7094-27-1	98%	1 ml	€145.60	2024-04-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	T0823-1ml	1,1,4-Trimethylcyclohexane	7094-27-1	98.0%(GC)	1ml	￥460.0	2022-06-10
Cooke Chemical	T9971730-1mL	1,1,4-Trimethylcyclohexane	7094-27-1	>98.0%(GC)	1ml	RMB 368.00	2023-09-07
Ambeed	A602930-1g	1,1,4-Trimethylcyclohexane	7094-27-1	98%	1g	$63.0	2024-04-17
abcr	AB143313-1ml	1,1,4-Trimethylcyclohexane, 98%; .	7094-27-1	98%	1ml	€139.10	2025-02-21
Cooke Chemical	T9971730-1l	1,1,4-Trimethylcyclohexane	7094-27-1	>98.0%(GC)	1l	RMB 368.00	2025-02-20

1,1,4-Trimethylcyclohexane Related Literature

1. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
2. Excellent peroxidase mimicking property of CuO/Pt nanocomposites and their application as an ascorbic acid sensor†

Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
3. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
4. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
5. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369

Related Categories

Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Cycloalkanes

Additional information on 1,1,4-Trimethylcyclohexane

Recent Advances in the Study of 1,1,4-Trimethylcyclohexane (CAS: 7094-27-1) in Chemical and Biomedical Applications

1,1,4-Trimethylcyclohexane (CAS: 7094-27-1) is a cyclic hydrocarbon that has garnered significant attention in the chemical and biomedical research communities due to its unique structural properties and potential applications. Recent studies have explored its role as a solvent, intermediate in organic synthesis, and its potential therapeutic uses. This research brief synthesizes the latest findings on this compound, highlighting its chemical behavior, biological interactions, and emerging applications in drug development and industrial processes.

In the realm of chemical synthesis, 1,1,4-Trimethylcyclohexane has been investigated for its stability and reactivity under various conditions. A 2023 study published in the Journal of Organic Chemistry demonstrated its utility as a non-polar solvent in catalytic reactions, particularly in the synthesis of complex organic molecules. The study noted that its low toxicity and high boiling point make it an attractive alternative to traditional solvents like toluene and hexane. Furthermore, its structural rigidity has been leveraged to design novel catalysts for asymmetric synthesis, opening new avenues in enantioselective reactions.

Biomedical research has also explored the potential of 1,1,4-Trimethylcyclohexane in drug delivery systems. A recent preprint on bioRxiv highlighted its use as a lipid-like carrier for hydrophobic drugs, enhancing their solubility and bioavailability. The study utilized molecular dynamics simulations to predict the compound's interactions with lipid bilayers, suggesting its compatibility with cell membranes. These findings are particularly relevant for the development of next-generation nanomedicines targeting cancers and inflammatory diseases.

Environmental and toxicological studies have further examined the safety profile of 1,1,4-Trimethylcyclohexane. A 2024 report by the European Chemicals Agency (ECHA) concluded that the compound exhibits low acute toxicity but recommended further long-term exposure studies to assess its ecological impact. This aligns with earlier findings from the Journal of Hazardous Materials, which emphasized the need for sustainable handling practices in industrial settings where the compound is used in large quantities.

In conclusion, 1,1,4-Trimethylcyclohexane (CAS: 7094-27-1) represents a versatile compound with promising applications across chemical and biomedical fields. Ongoing research is expected to uncover additional uses, particularly in green chemistry and targeted drug delivery. Future studies should focus on optimizing its synthesis, evaluating its long-term safety, and exploring its mechanistic roles in biological systems.